6-(2-fluorobenzyl)-1-(3-pyridylmethyl)-1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one

• IUPAC Name: 6-[(2-fluorophenyl)methyl]-1-(pyridin-3-ylmethyl)pyrrolo[2,3-c]pyridin-7-one
• InChI: InChI=1S/C20H16FN3O/c21-18-6-2-1-5-17(18)14-24-11-8-16-7-10-23(19(16)20(24)25)13-15-4-3-9-22-12-15/h1-12H,13-14H2
• InChI Key: TVRRKJBZKLKJSE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=CC3=C(C2=O)N(C=C3)CC4=CN=CC=C4)F
• Molecular Formula: C20H16FN3O
• Molecular Weight: 333.4 g/mol

Description

The compound “6-(2-fluorobenzyl)-1-(3-pyridylmethyl)-1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one” is a structurally diverse pyridinium salt. These types of structures are quite familiar in many natural products and bioactive pharmaceuticals.

Synthesis Analysis

A multicomponent two-step strategy has been described for the synthesis of polysubstituted pyrrolo[3,2-c]pyridin-4-one derivatives. The reactions can be readily performed by mixing inexpensive starting materials using two-step methods under mild conditions, and the products can be easily obtained from the mother liquid without any further treatment.

Mechanism of Action

While the exact mechanism of action for this compound is not specified in the retrieved information, similar compounds have been found to exhibit anticancer activity. For example, a compound containing a pyrazolo[3,4-b]pyridin-6-one scaffold exhibited anticancer activity against six tumor cell lines. It inhibited the microtubule polymerization by binding to the colchicine site, resulting in inhibition of cell migration, cell cycle arrest in the G2/M phase, and apoptosis of cancer cells.